N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide

• Molecular Formula: C14H18Cl3N3O3
• Molecular Weight: 382.7 g/mol
• IUPAC Name: N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide
• InChI: InChI=1S/C14H18Cl3N3O3/c1-2-3-4-8-12(21)19-13(14(15,16)17)18-10-6-5-7-11(9-10)20(22)23/h5-7,9,13,18H,2-4,8H2,1H3,(H,19,21)
• InChI Key: DCGQECDXZBESQM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NC(C(Cl)(Cl)Cl)NC1=CC(=CC=C1)[N+](=O)[O-]

Description

N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide is a complex organic compound with the molecular formula C14H18Cl3N3O3 and a molecular weight of 382.677 g/mol . This compound is characterized by the presence of a trichloromethyl group, a nitroaniline moiety, and a hexanamide chain. It is often used in early discovery research due to its unique chemical properties .

Preparation Methods

The synthesis of N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide typically involves multiple steps. One common synthetic route includes the reaction of 3-nitroaniline with 2,2,2-trichloroethylamine under controlled conditions to form the intermediate product. This intermediate is then reacted with hexanoyl chloride in the presence of a base to yield the final compound . Industrial production methods may vary, but they generally follow similar reaction pathways with optimizations for yield and purity.

Chemical Reactions Analysis

N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The trichloromethyl group can be reduced to a dichloromethyl or monochloromethyl group.

Substitution: The chlorine atoms can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include reducing agents like hydrogen gas with a palladium catalyst for reduction reactions and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, although specific medical applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The trichloromethyl group can also participate in various biochemical pathways, leading to diverse biological effects .

Comparison with Similar Compounds

N-[2,2,2-trichloro-1-(3-nitroanilino)ethyl]hexanamide can be compared with similar compounds such as:

N-(2,2,2-trichloro-1-{3-nitroanilino}ethyl)nicotinamide: Similar structure but with a nicotinamide moiety instead of hexanamide.

N-(2,2,2-trichloro-1-{3-nitroanilino}ethyl)octanamide: Similar structure but with an octanamide chain.

These compounds share similar chemical properties but differ in their specific applications and biological activities, highlighting the uniqueness of this compound.